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Compound of Interest

Compound Name: 4-Methoxy-2-nitrobenzoic acid

Cat. No.: B188913

For researchers, scientists, and professionals in drug development, sourcing chemical reagents
of specified purity and quantity is a critical preliminary step. This guide provides an in-depth
overview of the commercial availability, physicochemical properties, and synthetic
methodologies for 4-Methoxy-2-nitrobenzoic acid (CAS No. 33844-21-2), a valuable building
block in organic synthesis.

Commercial Availability

4-Methoxy-2-nitrobenzoic acid is readily available from a variety of chemical suppliers,
ranging from large multinational corporations to smaller, specialized companies. The compound
is offered in various purities and quantities to suit diverse research and development needs.
Below is a summary of representative suppliers and their offerings.
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. . Available .
Supplier Purity . Location
Quantities
Sigma-Aldrich 97% Gram to bulk scales Global
19, 59, 259, 100g,
Chem-Impex > 98% (HPLC) USA
2509
Tokyo Chemical
>98.0% (GC)(T) Gram to bulk scales Global
Industry (TCI)
Helios biomedical - ) ) ]
] Not specified Inquire for details China
Inc./chemicals
FINETECH N ) ) ]
Not specified Inquire for details China
INDUSTRY LIMITED
HENAN SUNLAKE
ENTERPRISE 98% 1kg to 100kg/month China
CORPORATION
LabSolutions 97% Inquire for details USA

Physicochemical and Safety Data

A comprehensive understanding of the physical and chemical properties of a compound, along
with its safety profile, is paramount for its proper handling, storage, and use in experimental
settings.
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Property Value Source
Molecular Formula CsH7NOs [1112]
Molecular Weight 197.14 g/mol [2][3]
CAS Number 33844-21-2 (1210314151617 181911 0]
Off-white to brown solid; White
Appearance to Light yellow to Light orange [1][5]
powder to crystal
Melting Point 195-201 °C [1][3]
Boiling Point 372.9°C at 760 mmHg [3]
Density 1.4+0.1 g/cm3 [3]
Purity Typically = 97-98% [1][5]

Storage Conditions

Keep Cold; Store at 0-8 °C

[1]3]

Signal Word

Warning

Hazard Statements

H302 (Harmful if swallowed),
H312 (Harmful in contact with
skin), H332 (Harmful if inhaled)

[2]

Experimental Protocols

The following section details a common laboratory-scale synthesis for 4-Methoxy-2-

nitrobenzoic acid, providing a foundational methodology for researchers who may need to

prepare this compound in-house.

Synthesis of 4-Methoxy-2-nitrobenzoic acid from 4-
methyl-3-nitroanisole[11]

This protocol describes the oxidation of 4-methyl-3-nitroanisole to yield 4-Methoxy-2-

nitrobenzoic acid.

Materials:
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4-methyl-3-nitroanisole

Potassium permanganate (KMnOa)

Water

1 N Hydrochloric acid (HCI)

Chloroform (CHCIs)

Anhydrous magnesium sulfate (MgSOQOa)
Procedure:

o A mixture of 4-methyl-3-nitroanisole (3.6 g, 18 mmol) and potassium permanganate (10 g, 63
mmol) in 200 mL of water is refluxed for 24 hours.

 After the reaction is complete, the mixture is cooled to room temperature.

e The insoluble solids (manganese dioxide) are removed by filtration.

e The filtrate is acidified to a pH of 2 with 1 N hydrochloric acid.

o The acidified solution is then extracted three times with 50 mL portions of chloroform.

e The combined organic phases are dried over anhydrous magnesium sulfate and then
filtered.

o The filtrate is concentrated under reduced pressure, and the resulting precipitate is collected
to yield 4-Methoxy-2-nitrobenzoic acid. The reported yield for this procedure is 80%.

Visualized Workflows and Pathways

To further aid in the conceptualization of procurement and synthesis, the following diagrams
are provided.
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Procurement Workflow for 4-Methoxy-2-nitrobenzoic acid

Identify Research Need

Y

Search Supplier Databases
(e.g., Sigma-Aldrich, Guidechem)

Y

Compare Purity, Quantity, and Price

Y

Select Supplier and Request Quote

Y

Generate Purchase Order

Y

Receive and Log Compound

Y

Verify with Certificate of Analysis

Click to download full resolution via product page

Caption: A typical workflow for the procurement of 4-Methoxy-2-nitrobenzoic acid.
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Synthesis of 4-Methoxy-2-nitrobenzoic acid

Potassium Permanganate (KMnO4)

4-methyl-3-nitroanisole in Water

Reflux for 24 hours

y

Cool, Filter, Acidify (HCI),
Extract (Chloroform)

4-Methoxy-2-nitrobenzoic acid

Click to download full resolution via product page

Caption: The synthetic pathway for 4-Methoxy-2-nitrobenzoic acid via oxidation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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nitrobenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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